Cas no 168417-18-3 (3-Penten-2-one, 4-[(1-methylethyl)amino]-, (E)- (9CI))

• Product name: 3-Penten-2-one, 4-[(1-methylethyl)amino]-, (E)- (9CI)
• CAS No: 168417-18-3
• MF: C₈H₁₅NO
• MW: 141.2108
• CID: 1020551
• PubChem ID: 21785830

3-Penten-2-one, 4-[(1-methylethyl)amino]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 4-[(1-methylethyl)amino]-, (E)- (9CI)
• AKOS006374172
• 168417-18-3
• (E)-4-(propan-2-ylamino)pent-3-en-2-one

• Inchi： InChI=1S/C8H15NO/c1-6(2)9-7(3)5-8(4)10/h5-6,9H,1-4H3/b7-5+
• InChI Key： SKKSWNSECDCYOD-FNORWQNLSA-N
• SMILES： CC(C)NC(=CC(=O)C)C

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1